4,6-Difluorobenzo[d][1,3]dioxole

• Molecular Formula: C7H4F2O2
• Molecular Weight: 158.10 g/mol
• IUPAC Name: 4,6-difluoro-1,3-benzodioxole
• InChI: InChI=1S/C7H4F2O2/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-2H,3H2
• InChI Key: VNGSOZLZQCZHPQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C(=CC(=C2)F)F

Description

4,6-Difluorobenzo[d][1,3]dioxole is a useful research compound. Its molecular formula is C7H4F2O2 and its molecular weight is 158.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Difluorobenzene-1,2-diol (10 g, 69 mmol) was dissolved in dry N,N-dimethylformamide (100 mL), treated with cesium carbonate (56 g, 170 mmol) and stirred for 30 min at 20° C. Bromochloromethane (12 g, 90 mmol) was added and the mixture was heated and stirred at 60° C. for 19 h. After cooling, the mixture was shaken with water (100 mL) and diethyl ether (100 mL). The aqueous phase was extracted again with ether (50 mL). The combined extracts were washed with water (2×20 mL), washed with saturated NaCl (1×10 mL) and dried (Na2SO4). The bulk of the ether was removed by atmospheric distillation through a 300 mm Vigreux column. The pressure was reduced to 75 mmHg and the product was distilled at 70-90° C. to give the title compound as a thick oil (3.0 g, 28%): 1H NMR (400 MHz, CDCl3) δ 6.45 (m, 1H), 6.42 (d, J=2.4 Hz, 1H), 6.39 (d, J=2.4 Hz, 1H), 6.02 (s, 2H); 19F NMR (376 MHz, CDCl3) δ −117.99, −135.90; EIMS m/z 158.